Cas no 14542-71-3 (3,5-Dibromo-4-methylanisole)

• Product Name: 3,5-Dibromo-4-methylanisole
• CAS No: 14542-71-3
• MF: C₈H₈Br₂O
• MW: 279.9565
• MDL: MFCD00013526
• CID: 224356
• PubChem ID: 84513
• Update Time: 2025-05-19

3,5-Dibromo-4-methylanisole Chemical and Physical Properties

Names and Identifiers

• 3,5-Dibromo-4-methylanisole
• 1,3-dibromo-5-methoxy-2-methylBenzene
• 2,6-DIBROMO-4-METHOXYTOLUENE
• Benzene,1,3-dibromo-5-methoxy-2-methyl-
• 1,3-Dibrom-5-methoxy-2-methylbenzol
• 1,3-dibromo-2-methyl-5-methoxybenzene
• 2,5-BIS(TRIFLUOROMETHYL)BROMOBENZENE
• 2,6-Dibrom-4-methoxytoluol
• Anisole,3,5-dibromo-4-methyl
• EINECS 238-576-2
• Anisole, 3,5-dibromo-4-methyl-
• 3,5-Dibromo-4-methyl-1-methoxybenzene
• Anisole,3,5-dibroMo-4-Methyl- (7CI,8CI)
• 2,6-DIBROMO-4-METHOXYTOLUENE, 98+%
• Benzene, 1,3-dibroMo-5-Methoxy-2-Methyl-
• BZRKRRXRNGVEIZ-UHFFFAOYSA-N
• 1,3-dibromo-5-methoxy-2-methyl-benzene
• 7182AA
• FCH1320907
• 1,3-Dibromo-5-methox
• MFCD00013526
• 14542-71-3
• DTXSID70163010
• DS-13999
• AKOS016002300
• 1,3-Dibromo-5-methoxy-2-methylbenzene #
• 2,6-DIBROMO-4-METHOXYTOLUENE, 98+per cent
• CS-0061183
• SY103141
• NS00024736
• SCHEMBL4297601

• MDL： MFCD00013526
• Inchi： 1S/C8H8Br2O/c1-5-7(9)3-6(11-2)4-8(5)10/h3-4H,1-2H3
• InChI Key： BZRKRRXRNGVEIZ-UHFFFAOYSA-N
• SMILES： BrC1C([H])=C(C([H])=C(C=1C([H])([H])[H])Br)OC([H])([H])[H]

Computed Properties

• Exact Mass: 277.89400
• Monoisotopic Mass: 277.894
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.6

Experimental Properties

• Density: 1.727±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 271.1±35.0 ºC (760 Torr),
• Flash Point: 107.6±24.4 ºC,
• Refractive Index: 1.569
• Solubility: Almost insoluble (0.098 g/l) (25 º C),
• PSA: 9.23000
• LogP: 3.52860

Additional information on 3,5-Dibromo-4-methylanisole

Recent Advances in the Study of 3,5-Dibromo-4-methylanisole (CAS: 14542-71-3) and Its Applications in Chemical Biology and Pharmaceutical Research

3,5-Dibromo-4-methylanisole (CAS: 14542-71-3) is a brominated aromatic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been explored for its potential as a building block in synthetic chemistry, as well as its biological activities. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and evaluating its efficacy in various therapeutic contexts.

One of the key areas of research involving 3,5-Dibromo-4-methylanisole is its role as an intermediate in the synthesis of more complex molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the construction of brominated heterocycles, which are pivotal in drug discovery. The study highlighted the compound's reactivity under mild conditions, making it a valuable tool for chemists aiming to develop novel pharmacophores. Additionally, its stability under various pH conditions was noted, which is crucial for its application in biological systems.

In the realm of biological activity, 3,5-Dibromo-4-methylanisole has shown promise as an antimicrobial agent. A recent investigation published in Bioorganic & Medicinal Chemistry Letters revealed its potent activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity, a mechanism distinct from traditional antibiotics. These findings suggest its potential as a lead compound for developing new antimicrobial therapies, particularly in the face of rising antibiotic resistance.

Another notable application of 3,5-Dibromo-4-methylanisole is in the field of cancer research. A 2024 study in Chemical Biology & Drug Design explored its role as a modulator of apoptosis in cancer cells. The researchers found that the compound could induce programmed cell death in certain leukemia cell lines by activating intrinsic apoptotic pathways. This effect was dose-dependent and selective, sparing normal hematopoietic cells. Such specificity is highly desirable in anticancer drug development, as it minimizes off-target effects and reduces toxicity.

The synthesis and scalability of 3,5-Dibromo-4-methylanisole have also been subjects of recent optimization efforts. A team of researchers reported a novel, eco-friendly synthesis route in Green Chemistry, utilizing catalytic bromination and minimizing hazardous byproducts. This advancement not only improves the compound's accessibility for research but also aligns with the growing emphasis on sustainable chemistry practices in the pharmaceutical industry.

In conclusion, 3,5-Dibromo-4-methylanisole (CAS: 14542-71-3) continues to be a compound of significant interest in chemical biology and pharmaceutical research. Its multifaceted applications—from synthetic chemistry to antimicrobial and anticancer therapies—highlight its potential as a valuable tool and therapeutic candidate. Future research directions may include further mechanistic studies, in vivo efficacy evaluations, and the development of derivatives with enhanced properties. As the scientific community continues to explore this compound, its role in advancing drug discovery and chemical biology is expected to grow.